Cas no 1605312-86-4 ((S)-2-(Methoxymethyl)morpholin-5-one)

• Product Name: (S)-2-(Methoxymethyl)morpholin-5-one
• CAS No: 1605312-86-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 4934030
• Update Time: 2025-05-30

(S)-2-(Methoxymethyl)morpholin-5-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Methoxymethyl)morpholin-5-one
• (S)-6-(Methoxymethyl)morpholin-3-one
• (6S)-6-(methoxymethyl)morpholin-3-one

• Inchi： 1S/C6H11NO3/c1-9-3-5-2-7-6(8)4-10-5/h5H,2-4H2,1H3,(H,7,8)/t5-/m0/s1
• InChI Key： QUSZPCDTFLHMKI-YFKPBYRVSA-N
• SMILES： O1CC(NC[C@H]1COC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• XLogP3: -0.9
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (S)-2-(Methoxymethyl)morpholin-5-one

Comprehensive Guide to (S)-2-(Methoxymethyl)morpholin-5-one (CAS No. 1605312-86-4): Properties, Applications, and Market Insights

(S)-2-(Methoxymethyl)morpholin-5-one (CAS No. 1605312-86-4) is a specialized chiral compound gaining attention in pharmaceutical and fine chemical research. This morpholine derivative features a unique methoxymethyl substitution at the 2-position, making it valuable for asymmetric synthesis and drug development. Researchers are particularly interested in its stereospecific reactivity and potential as a building block for bioactive molecules.

The compound's chiral purity (S-configuration) and heterocyclic structure contribute to its growing importance in medicinal chemistry. Recent studies highlight its utility in developing enzyme inhibitors and receptor modulators, addressing current demands for targeted therapies. The methoxymethyl group enhances solubility while maintaining the morpholinone ring's stability, creating a balance often sought in drug design.

From a synthetic perspective, (S)-2-(Methoxymethyl)morpholin-5-one serves as a versatile intermediate. Its bifunctional nature allows for selective modifications at both the carbonyl group and ether functionality, enabling diverse chemical transformations. This adaptability makes it valuable for creating structure-activity relationship (SAR) libraries in drug discovery programs.

The pharmaceutical industry's focus on chiral drugs and green chemistry has increased demand for enantiomerically pure intermediates like (S)-2-(Methoxymethyl)morpholin-5-one. Its application extends to asymmetric catalysis and organocatalysis, where it functions as both substrate and chiral auxiliary. Recent patent literature reveals its incorporation in CNS-targeting compounds and metabolic regulators.

Analytical characterization of 1605312-86-4 typically involves chiral HPLC for purity assessment and NMR spectroscopy for structural confirmation. The compound's physicochemical properties (moderate polarity, good thermal stability) make it compatible with various reaction conditions and purification techniques commonly used in process chemistry.

Market trends indicate growing procurement of (S)-2-(Methoxymethyl)morpholin-5-one by contract research organizations and pharmaceutical developers. The compound's scalable synthesis and regioselective reactivity position it as a valuable asset for lead optimization stages. Suppliers are increasingly offering custom synthesis services and GMP-grade quantities to meet diverse research needs.

From a regulatory standpoint, proper handling of 1605312-86-4 requires standard laboratory precautions. While not classified as hazardous, its chiral nature demands careful documentation for pharmaceutical applications. Storage recommendations typically suggest anhydrous conditions and temperature control to maintain stability.

Emerging applications explore the compound's potential in bioconjugation chemistry and prodrug development. The morpholinone core shows compatibility with various biocompatible linkers, expanding its utility in targeted drug delivery systems. These developments align with current interests in precision medicine and theranostic agents.

Comparative studies of (S)-2-(Methoxymethyl)morpholin-5-one with related chiral morpholine derivatives demonstrate its superior performance in certain stereoselective transformations. The methoxymethyl substituent provides steric and electronic effects that differentiate its reactivity from unsubstituted analogs, offering synthetic advantages for specific molecular architectures.

Future research directions may explore the compound's potential in peptide mimetics and macrocyclic compounds, areas experiencing significant growth. The conformational constraint imparted by the morpholinone ring could prove valuable for developing protein-protein interaction inhibitors, addressing an important frontier in drug discovery.

For researchers sourcing CAS 1605312-86-4, quality parameters typically include enantiomeric excess (>98%), chemical purity (>95%), and residual solvent specifications. Reputable suppliers provide comprehensive analytical certificates and stability data to support various applications from early-stage research to process development.

The synthesis of (S)-2-(Methoxymethyl)morpholin-5-one often employs asymmetric catalysis or starts from chiral pool materials, with recent improvements focusing on atom economy and waste reduction. These advancements reflect the chemical industry's commitment to sustainable practices while meeting the demand for high-value intermediates.

In conclusion, (S)-2-(Methoxymethyl)morpholin-5-one represents an important chiral synthon with expanding applications across medicinal chemistry and materials science. Its unique structural features and synthetic versatility continue to attract research interest, particularly in developing next-generation therapeutics and functional materials.